1-(2,3-Dimethoxyphenyl)-3-(2-(2-methylthiazol-4-yl)phenyl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea
• InChI: InChI=1S/C19H19N3O3S/c1-12-20-16(11-26-12)13-7-4-5-8-14(13)21-19(23)22-15-9-6-10-17(24-2)18(15)25-3/h4-11H,1-3H3,(H2,21,22,23)
• InChI Key: VYVFTYARWWKGTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2NC(=O)NC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

1-(2,3-Dimethoxyphenyl)-3-(2-(2-methylthiazol-4-yl)phenyl)urea, also known as DM-PU-01, is a novel urea-based compound that exhibits promising biological activities. The compound has been synthesized through a series of chemical reactions and has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Corrosion Inhibition

Urea derivatives, including triazinyl ureas, have been studied for their effectiveness as corrosion inhibitors for metals. For instance, certain triazinyl urea derivatives have shown promising results in protecting mild steel against corrosion in acidic environments, demonstrating the potential of urea derivatives in industrial applications such as in the coatings of pipelines and metal structures to prevent rust and corrosion (Mistry, Patel, Patel, & Jauhari, 2011).

Anticancer Activity

In medicinal chemistry, urea derivatives have been explored for their antiproliferative effects against various cancer cell lines. Research on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives has uncovered compounds with significant inhibitory effects on cancer cell growth, highlighting the potential of urea derivatives in cancer therapy (Feng et al., 2020).

Agricultural Applications

Urea derivatives also find applications in agriculture, particularly as herbicides. Studies have shown that certain urea-based compounds can effectively control weeds in crops such as wheat, indicating their utility in maintaining agricultural productivity (Varshney & Singh, 1990).

Material Science

In material science, urea derivatives have been investigated for their role in the synthesis and modification of polymers and resins. For example, research into the accelerating effect of urea derivatives on epoxy systems suggests their potential in enhancing the curing process of industrial resins, contributing to the development of materials with improved performance characteristics (Fei, 2013).